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Compound Name: 5-Chloro-2-ethoxyphenol
CAS No.: 57428-47-4
Cat. No.: B3024679

Get Quote

7

This document provides a detailed, procedural guide for the safe handling and disposal of 5-

Chloro-2-ethoxyphenol. It is intended for researchers, scientists, and drug development

professionals who handle this and similar halogenated phenolic compounds. The protocols

outlined herein are designed to ensure personnel safety, regulatory compliance, and

environmental protection. Adherence to these procedures is critical for mitigating the significant

risks associated with this class of chemicals.

Core Principles of Halogenated Phenol Waste
Management

The effective management of 5-Chloro-2-ethoxyphenol waste is governed by three core

principles:

Hazard Containment: All waste must be securely contained at the point of generation to
prevent accidental release and exposure.

Regulatory Adherence: Disposal must comply with all local, state, and federal regulations,
particularly the Resource Conservation and Recovery Act (RCRA).
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o Chemical Inactivation: The ultimate disposal method must ensure the complete destruction
of the hazardous compound and prevent the formation of equally or more hazardous
byproducts.

Hazard Profile of 5-Chloro-2-ethoxyphenol

5-Chloro-2-ethoxyphenol is a halogenated organic compound. While specific toxicological
data for this exact molecule is limited, its structure—a chlorinated phenol—dictates its hazard
profile. It should be handled with the assumption that it possesses hazards similar to related
and better-studied chlorophenols.[1]

Key Hazards Include:

o Toxicity: Phenols are readily absorbed through the skin and can cause systemic effects,
including damage to the liver and kidneys.[2][3] Chlorinated phenols are often highly toxic
and suspected carcinogens.[1]

o Corrosivity/Irritation: Causes serious eye damage and skin irritation.[4][5] Phenol has a local
anesthetic effect, meaning initial contact may not be painful, increasing the risk of prolonged
exposure.[2]

o Environmental Hazard: Halogenated organic compounds are persistent in the environment
and can be very toxic to aquatic life with long-lasting effects.[6][7][8] Their breakdown can
lead to the formation of other toxic chemicals.[9]

Property Data Source
Chemical Name 5-Chloro-2-ethoxyphenol

CAS Number 57428-47-4 [10]
Molecular Formula CsHoCIO2 [10]
Molecular Weight 172.61 g/mol [10]

Harmful if swallowed, Causes
_ skin irritation, Causes serious
Primary Hazards ) [11][12]
eye damage, Environmental

Hazard
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Regulatory Classification: A Hazardous Waste

Under the EPA's Resource Conservation and Recovery Act (RCRA), 5-Chloro-2-
ethoxyphenol waste must be managed as hazardous waste.

o Listed Waste: Wastes generated from the production of chlorinated phenols are often
categorized as F-listed hazardous wastes from non-specific sources (e.g., F020, F023).[13]
[14] Therefore, any process waste containing 5-Chloro-2-ethoxyphenol should be
evaluated against these listings.

» Characteristic Waste: Even if not explicitly listed, the waste will likely exhibit the
characteristic of Toxicity (T).[15]

o Land Disposal Restrictions (LDR): As a halogenated organic compound (HOC), this chemical
is subject to strict land disposal restrictions.[16] Direct landfilling is prohibited without prior

treatment to substantially reduce its toxicity.

Personnel Safety & Required Personal Protective
Equipment (PPE)

Handling 5-Chloro-2-ethoxyphenol requires stringent use of engineering controls and PPE to
prevent exposure.[2] All handling of this chemical, including solution preparation and waste
consolidation, must occur within a certified chemical fume hood.[2][17]
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Protection Type Recommended Equipment  Rationale & Standards

) Protects against splashes that
Chemical splash goggles and ] )
) ) ) can cause severe, irreversible
Eye/Face Protection a face shield when handling
eye damage. Must conform to

larger quantities.
OSHA 29 CFR 1910.133.[18]

Phenol and its derivatives can
be readily absorbed through

) ) . the skin.[2] Nitrile has a short
Double-gloving: an inner nitrile )
) breakthrough time for some
) exam glove with an outer, )
Hand Protection related chemicals, so a more
heavy-duty glove (e.qg., ) )
robust outer glove is essential
neoprene or butyl rubber). )
for handling waste. Gloves

must be inspected before use.
[18]

A buttoned, long-sleeved lab o
_ _ Prevents contamination of
] coat. A chemically resistant ) ]
Body Protection ) ) personal clothing and skin.[17]
apron is required for transfers (1]

and spill cleanup.

] ) A NIOSH-approved respirator
Not typically required when _ _ _
] o with an organic vapor cartridge
) ) work is performed within a ]
Respiratory Protection o ] would be necessary if
functioning chemical fume

engineering controls fail or for
hood.

large spill response.[18][19]

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the safe disposal of 5-Chloro-2-
ethoxyphenol from the point of generation to final pickup.

Phase 1: In-Lab Waste Collection

» Designate a Waste Container: Select a chemically compatible container (e.g., glass or high-
density polyethylene) exclusively for halogenated phenolic waste. The container must have a
tightly sealing screw cap.[20]
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e Segregate Waste Streams: Do NOT mix 5-Chloro-2-ethoxyphenol waste with non-
halogenated solvents, agueous waste, or solid waste. Improper mixing can complicate
disposal and increase costs.

o Collect All Contaminated Materials: This includes the chemical itself, any rinsate from
"empty" containers, and contaminated consumables like pipette tips, wipes, and gloves.
"Empty" containers of acutely hazardous chemicals must be triple-rinsed, and the rinsate
collected as hazardous waste.[20]

» Keep Container Closed: The waste container must be kept tightly closed at all times, except
when actively adding waste.[20][21] Using a funnel that is left in the opening is not a
compliant practice.

Phase 2: Containerization & Labeling

o Label Accurately: Affix a hazardous waste label to the container as soon as the first drop of
waste is added.

o Complete the Label: Clearly write "Hazardous Waste" and list all chemical constituents by
their full name, including "5-Chloro-2-ethoxyphenol.” Estimate the percentage of each
component.

 Indicate Hazards: Check the appropriate hazard boxes on the label (e.g., Toxic, Irritant).

o Store Safely: Store the sealed and labeled waste container in a designated satellite
accumulation area within the lab. This area should be in a secondary container to contain
any potential leaks.

Diagram: Disposal Decision Workflow
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Caption: Workflow for 5-Chloro-2-ethoxyphenol from generation to disposal.
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Phase 3: Arranging for Professional Disposal

o Contact EHS: Once the container is full, or if work on the project is complete, contact your
institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.
[22]

e Do Not Dispose via Drain: Never dispose of 5-Chloro-2-ethoxyphenol or related chemicals
down the sanitary sewer. This is a regulatory violation and poses a significant environmental
threat.[8][18]

Emergency Procedures: Spill & Exposure
Management

Accidents require immediate and correct action to mitigate harm.

Spill Response

o Small Spill (< 100 mL, inside a fume hood):

o

Alert personnel in the immediate area.
o Ensure you are wearing the full, appropriate PPE listed in Section 4.

o Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial
spill pads). Do not use combustible materials like paper towels as the primary absorbent.

o Carefully collect the absorbed material and any contaminated debris using non-sparking
tools.

o Place all cleanup materials into a designated hazardous waste container, seal, and label it.

o Decontaminate the spill area with a suitable solvent, collecting the cleaning materials as
hazardous waste.

e Large Spill (> 100 mL, or any spill outside a fume hood):

o Evacuate the immediate area.
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o Alert others and activate the nearest fire alarm if the spill is flammable or poses a
significant inhalation hazard.

o Close the laboratory doors and prevent re-entry.

o Call your institution's emergency number and EHS for professional cleanup. Do not
attempt to clean up a large spill yourself.[22]

Diagram: Spill Response Logic

Is spill <100mL AND
inside a fume hood?

LARGE SPILL SMALL SPILL

Don PPE
Contain with Absorbent
Collect as HazWaste
Decontaminate Area

Evacuate Area
Call EHS/Emergency Services

Click to download full resolution via product page

Caption: Decision logic for responding to a 5-Chloro-2-ethoxyphenol spill.
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Personnel Exposure

Skin Contact: Immediately go to the nearest safety shower or drench hose. Remove all
contaminated clothing while flushing the affected area with copious amounts of water for at
least 15 minutes. Seek immediate medical attention.[17][22]

Eye Contact: Immediately flush eyes at an eyewash station for a minimum of 15 minutes,
holding the eyelids open. Seek immediate medical attention.[17]

Inhalation: Move the affected person to fresh air. If they are having difficulty breathing, call
for emergency medical assistance.[19]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

The Science of Disposal: Why Incineration is
Essential

While simple acid-base neutralization is a standard procedure for many laboratory chemicals, it

is insufficient and inappropriate as a final disposal method for halogenated phenols.

Why Neutralization Fails: Reacting 5-Chloro-2-ethoxyphenol (a weak acid) with a strong
base like sodium hydroxide will form a sodium phenoxide salt and water.[23][24][25] While
the corrosivity may be neutralized, the resulting salt is still a halogenated organic compound
with inherent toxicity and persistence. It does not solve the disposal problem.

The Necessity of High-Temperature Incineration: The industry-standard and EPA-preferred
method for destroying halogenated organic wastes is high-temperature incineration.[26]

o Complete Destruction: Temperatures in a hazardous waste incinerator, often exceeding
1100°C (2012°F) for halogenated wastes, are required to break the strong carbon-carbon
and carbon-halogen bonds.[27][28][29]

o Preventing Dioxin Formation: Incomplete or low-temperature combustion of chlorinated
phenols can lead to the formation of highly toxic and carcinogenic byproducts, such as
polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs).[6] The high
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temperatures and long residence times in a proper incinerator are designed specifically to
prevent this.[27][29]

o Scrubbing Acid Gases: The combustion process liberates the chlorine as hydrogen
chloride (HCI) gas. Modern incinerators are equipped with sophisticated scrubbing
systems that neutralize these acid gases before they are released into the atmosphere.
[27]

By following these rigorous safety and disposal protocols, laboratory professionals can
effectively manage the risks posed by 5-Chloro-2-ethoxyphenol, ensuring personal safety and
environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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